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Compound of Interest

Compound Name: Ethyl (S)-3-hydroxyhexanoate

CAS No.: 88496-71-3

Cat. No.: B3293149 Get Quote

Introduction
Ethyl (S)-3-hydroxyhexanoate (CAS 88496-71-3) is a high-value chiral building block

extensively utilized in the asymmetric synthesis of active pharmaceutical ingredients (APIs) and

as a specialized flavoring agent. As an aliphatic ester containing a secondary hydroxyl group, it

presents specific laboratory handling challenges related to its volatility, potential for hydrolysis,

and mild irritant properties[1]. This guide provides drug development professionals and

laboratory scientists with a self-validating framework for safe operation, personal protective

equipment (PPE) selection, and waste disposal.

Physicochemical Profile and Hazard Causality
Understanding the physicochemical properties of Ethyl (S)-3-hydroxyhexanoate is the

foundation of effective risk mitigation. The molecule is classified under the Globally Harmonized

System (GHS) as a combustible liquid (H227) that causes skin irritation (H315), serious eye

irritation (H319), and respiratory irritation (H335)[2].

Table 1: Physicochemical and Hazard Profile of Ethyl (S)-3-hydroxyhexanoate
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Property / Hazard Value / Classification
Mechanistic Causality &
Safety Implication

Molecular Weight 160.21 g/mol [1]

Relatively low molecular

weight contributes to its vapor

pressure and inhalation

hazard.

Boiling Point 90–92 °C (at 14–19 mmHg)[3]

Requires vacuum distillation

for purification. High

temperatures at ambient

pressure may cause thermal

degradation.

Density ~0.974 g/cm³ at 25 °C

Floats on or mixes with heavy

aqueous layers; critical for

phase separation in extraction

protocols.

GHS Classification H227, H315, H319, H335[2]

The ester linkage can undergo

slow hydrolysis in the presence

of moisture, forming 3-

hydroxyhexanoic acid and

ethanol, which lowers the pH

and exacerbates skin/eye

irritation.

Personal Protective Equipment (PPE) Matrix
PPE must be selected not merely for compliance, but based on the chemical's specific

interaction with barrier materials.

Hand Protection:

Selection: Nitrile gloves (minimum 0.11 mm thickness for splash protection; 0.4 mm for

extended contact).

Causality: Esters can permeate latex and thin vinyl rapidly. Nitrile provides a superior

barrier against aliphatic esters and their hydrolysis byproducts (alcohols and carboxylic
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acids)[4].

Validation Step: Perform an air-inflation test on gloves prior to donning to ensure no micro-

tears compromise the barrier.

Eye & Face Protection:

Selection: Snug-fitting chemical splash goggles (ANSI Z87.1 compliant)[4]. A face shield is

required if transferring volumes >500 mL.

Causality: The liquid causes serious eye irritation (H319)[2]. The vapor can also irritate

ocular mucosa; standard safety glasses with side shields are insufficient against vapor

accumulation.

Body Protection:

Selection: 100% cotton or flame-retardant (FR) lab coat.

Causality: As a combustible liquid (H227)[2], synthetic fabrics (like polyester) must be

avoided as they can melt into the skin upon ignition.

Respiratory Protection:

Selection: Operations should be confined to a chemical fume hood. If ventilation is

compromised, use a half-mask respirator with organic vapor (OV) cartridges[4].

Causality: Mitigates inhalation of vapors that cause respiratory tract irritation (H335)[2].

Operational Workflow & Handling Protocol
To maintain scientific integrity and personnel safety, follow this self-validating step-by-step

protocol for reagent transfer and reaction setup.

Step 1: Environmental Preparation Ensure the fume hood face velocity is between 80–120 feet

per minute (fpm). Clear the workspace of strong oxidizing agents or strong bases, which could

catalyze exothermic saponification.
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Step 2: PPE Verification Don FR lab coat, chemical splash goggles, and double-layer nitrile

gloves. Self-Validation: Check that the inner glove is tucked under the lab coat cuff, and the

outer glove extends over the cuff to prevent liquid channeling to the skin.

Step 3: Reagent Transfer (Air-Free Syringe Technique) Because ambient moisture can induce

hydrolysis, transfer Ethyl (S)-3-hydroxyhexanoate using a purged glass syringe under an

inert atmosphere (Nitrogen or Argon).

Flush the glass syringe with inert gas three times to remove ambient oxygen and moisture.

Draw the required volume of the ester slowly to prevent cavitation and aerosolization.

Transfer the liquid to the reaction vessel, keeping the needle tip below the inert gas blanket

to maintain anhydrous conditions.

Step 4: Reaction Monitoring Maintain reaction temperatures well below its atmospheric boiling

point unless utilizing a reflux condenser. Monitor the reaction vessel for unexpected pressure

buildup, which may indicate unintended hydrolysis releasing volatile ethanol vapor.
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1. Fume Hood Setup
Verify Airflow (80-120 fpm)

2. PPE Donning
Nitrile, Goggles, FR Coat

3. Inert Gas Purge
Prevent Hydrolysis

4. Syringe Transfer
Minimize Aerosolization

5. Reaction Execution
Temp Control

Emergency Spill
Containment

 Leak/Spill

 Excursion

6. Waste Segregation
Non-Halogenated Organics

 Cleanup

Click to download full resolution via product page

Operational workflow for the safe handling and transfer of Ethyl (S)-3-hydroxyhexanoate.
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Spill Response & Waste Disposal Plan
A robust disposal plan prevents environmental contamination and regulatory non-compliance.

Immediate Spill Response Protocol (Volumes < 1 Liter):

Evacuate & Ventilate: Step back, alert colleagues, and ensure the fume hood is operating at

maximum exhaust to clear heavy vapors.

Containment: Surround the spill with an inert, non-combustible absorbent material (e.g.,

diatomaceous earth, vermiculite, or sand).

Causality: Ethyl (S)-3-hydroxyhexanoate is combustible; using paper towels increases

the fire load and risk of ignition.

Absorption: Work from the perimeter inwards to prevent spreading the chemical.

Collection: Use non-sparking tools (e.g., polypropylene scoops) to transfer the absorbed

mass into a high-density polyethylene (HDPE) hazardous waste container.

Waste Disposal Protocol:

Segregation: Classify as "Non-Halogenated Organic Waste." Do not mix with strong acids or

bases to prevent exothermic reactions in the waste carboy.

Labeling: Clearly label the container with "Hazardous Waste: Contains Ethyl (S)-3-
hydroxyhexanoate (Combustible, Irritant)."

Storage: Store in a secondary containment tray in a designated, ventilated flammable

storage cabinet until collection by certified environmental health and safety (EHS) personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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